Cas no 2168408-81-7 (tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate
• CAS No: 2168408-81-7
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• CID: 6599165
• PubChem ID: 165565603
• Update Time: 2025-10-29

tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate
• tert-butyl 2-[(fluorosulfonyl)methyl]-3-methylpyrrolidine-1-carboxylate
• 2168408-81-7
• EN300-1577416

• Inchi： 1S/C11H20FNO4S/c1-8-5-6-13(9(8)7-18(12,15)16)10(14)17-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： NPVHMMCKUDBSQL-UHFFFAOYSA-N
• SMILES： S(CC1C(C)CCN1C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 281.10970745g/mol
• Monoisotopic Mass: 281.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate

Research Brief on tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate (CAS: 2168408-81-7)

In recent years, the compound tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate (CAS: 2168408-81-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and pyrrolidine carboxylate functionalities, has emerged as a promising intermediate in the synthesis of novel bioactive compounds. Its structural features make it particularly valuable for applications in drug discovery, especially in the development of enzyme inhibitors and covalent modifiers.

Recent studies have highlighted the role of tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate as a key building block in the synthesis of sulfonyl fluoride-based probes. These probes are increasingly utilized in chemical proteomics to investigate enzyme activity and identify potential drug targets. The fluorosulfonyl group's reactivity enables selective covalent binding to active-site residues, making it a valuable tool for target identification and validation in complex biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of covalent inhibitors for serine hydrolases. Researchers employed tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate as a precursor to generate a library of sulfonyl fluoride-containing compounds, which were then screened against a panel of hydrolases. The results revealed several potent and selective inhibitors with potential therapeutic applications in inflammation and metabolic disorders.

Another significant advancement was reported in ACS Chemical Biology, where the compound was used to develop activity-based protein profiling (ABPP) probes. These probes enabled the comprehensive mapping of reactive cysteine residues across the human proteome, providing new insights into redox regulation and potential drug targets. The study underscored the importance of tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate as a versatile scaffold for chemical biology tools.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate to improve yield and purity. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that addresses previous challenges in handling the fluorosulfonyl moiety. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking forward, researchers anticipate expanded applications of tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate in targeted covalent drug discovery. Its unique combination of stability and reactivity makes it particularly attractive for developing next-generation therapeutics that require precise target engagement. Ongoing studies are exploring its potential in addressing challenging drug targets, including those previously considered "undruggable."

In conclusion, tert-butyl 2-(fluorosulfonyl)methyl-3-methylpyrrolidine-1-carboxylate (CAS: 2168408-81-7) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Recent research has demonstrated its utility in developing covalent inhibitors, activity-based probes, and other bioactive molecules. As synthetic methods continue to improve and our understanding of its reactivity expands, this compound is poised to play an increasingly important role in pharmaceutical research and development.